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Compound of Interest

Compound Name: Ethyl 2-(2-nitrophenyl)acetate

Cat. No.: B181076 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
2-(2-nitrophenyl)acetate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Identification and Immediate Safety
Precautions
Ethyl 2-(2-nitrophenyl)acetate is classified as a hazardous substance. It is a combustible

liquid that can cause skin and serious eye irritation.[1] Before handling, it is crucial to be

familiar with the following safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

and eye/face protection.[1] In case of insufficient ventilation, use a suitable respiratory

protective device.

Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and prevent the

formation of dust and aerosols. Use non-sparking tools to prevent fire caused by electrostatic

discharge.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking

is permitted in the handling area.[1][3]
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Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent environmental contamination.

Evacuate and Ventilate: Remove all sources of ignition and evacuate non-essential

personnel from the area.[2][4] Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or waterways.[2][4]

Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, or a

universal binder.[1]

Collection: Collect the absorbed material and place it into suitable, closed containers for

disposal.[2][4] Use spark-proof tools and explosion-proof equipment during this process.[2]

[4]

Disposal Procedure
The primary method for the disposal of Ethyl 2-(2-nitrophenyl)acetate and its contaminated

materials is through an approved waste disposal plant.[1][3]

Step-by-Step Disposal Protocol:

Waste Collection:

Place waste Ethyl 2-(2-nitrophenyl)acetate and any contaminated absorbent materials

into clearly labeled, closed containers.

Ensure containers are suitable for holding chemical waste and are properly sealed.

Storage:

Store the waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.[1]

The storage area should be secure and accessible only to authorized personnel.
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Engage a Licensed Waste Disposal Service:

Contact a certified hazardous waste disposal company to arrange for the collection and

disposal of the chemical waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for Ethyl
2-(2-nitrophenyl)acetate.

Documentation:

Maintain a record of the disposal, including the date, quantity of waste, and the name of

the disposal company.

Contaminated Packaging:

Contaminated containers can be triple-rinsed (or the equivalent) and offered for recycling

or reconditioning.[2]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, or through controlled incineration with flue gas

scrubbing for combustible packaging materials.[2]

Quantitative Data Summary
While specific quantitative data for disposal is limited in the provided resources, the following

table summarizes key hazard information.

Hazard Information Data

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory

irritation), Combustible liquid.[1][5]

GHS Precautionary Statements
P261, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338.[5][6]

Incompatible Materials Strong oxidizing agents, Strong bases.[1]
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Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 2-(2-nitrophenyl)acetate.
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Preparation & Handling

Event Triggering Disposal

Spill Scenario

Waste Generation

Disposal Protocol

Start: Handling
Ethyl 2-(2-nitrophenyl)acetate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area
away from ignition sources

Disposal Required?

No

Spill Occurs

Yes, Spill

Routine Waste Generated

Yes, Routine Waste

Contain Spill with
Inert Absorbent

Collect in a Sealed,
Labeled Container

Store Waste in a Cool,
Dry, Well-Ventilated Area

Collect in a Sealed,
Labeled Container

Contact Licensed
Hazardous Waste Disposal Service

Document Disposal Details

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

